Cas no 1806603-05-3 (3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one
• CAS No: 1806603-05-3
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 4976253
• Update Time: 2025-10-28

3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one

• Inchi： 1S/C11H12BrFO/c1-2-8-9(11(14)6-7-12)4-3-5-10(8)13/h3-5H,2,6-7H2,1H3
• InChI Key： SVXBUIOIBKJNHN-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1CC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one

Recent Advances in the Study of 3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one (CAS: 1806603-05-3)

In recent years, the compound 3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one (CAS: 1806603-05-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo and fluoro substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve higher efficiency. These methodological advancements have not only streamlined the production process but also enabled the exploration of structural analogs with enhanced pharmacological properties. The compound's unique structural features, including the presence of both bromine and fluorine atoms, contribute to its reactivity and binding affinity toward biological targets.

Recent in vitro and in vivo studies have elucidated the mechanistic pathways through which 3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one exerts its biological effects. Notably, the compound has demonstrated potent inhibitory activity against several kinases involved in inflammatory and oncogenic signaling pathways. For instance, it has been shown to selectively target JAK-STAT and MAPK pathways, which are critical in the pathogenesis of autoimmune diseases and certain cancers. These findings underscore the compound's potential as a lead candidate for the development of targeted therapies.

In addition to its kinase inhibitory properties, 3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one has exhibited notable anti-inflammatory effects in preclinical models. Studies have reported significant reductions in pro-inflammatory cytokine levels, such as TNF-α and IL-6, following treatment with the compound. These effects are mediated through the modulation of NF-κB signaling, further highlighting its therapeutic versatility. Researchers are now investigating its potential applications in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the clinical translation of 3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on designing prodrugs and nanoformulations to enhance the compound's delivery and efficacy. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 3-Bromo-1-(2-ethyl-3-fluorophenyl)propan-1-one (CAS: 1806603-05-3) represents a promising scaffold for drug discovery, with demonstrated efficacy in modulating key biological pathways. Ongoing research aims to refine its pharmacological profile and explore its therapeutic potential in a broader range of diseases. As the field advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics for inflammatory and oncological disorders.